Cas no 620603-92-1 (Ethanone, 2-chloro-1-(5-chloro-2-methyl-1H-indol-3-yl)-)

• Product Name: Ethanone, 2-chloro-1-(5-chloro-2-methyl-1H-indol-3-yl)-
• CAS No: 620603-92-1
• MF: C₁₁H₉Cl₂NO
• MW: 242.101260900497
• CID: 4072503
• PubChem ID: 931739
• Update Time: 2025-06-09

Ethanone, 2-chloro-1-(5-chloro-2-methyl-1H-indol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-chloro-1-(5-chloro-2-methyl-1H-indol-3-yl)-
• 2-CHLORO-1-(5-CHLORO-2-METHYL-1H-INDOL-3-YL)-ETHANONE
• starbld0042933
• DTXSID101205634
• STK801459
• AKOS005612999
• VS-02318
• NCGC00342120-01
• 2-chloro-1-(5-chloro-2-methyl-1H-indol-3-yl)ethanone
• 2-chloro-1-(5-chloro-2-methyl-1H-indol-3-yl)ethan-1-one
• BBL010105
• CS-0359135
• AB01334328-02
• AB01334328-03
• 620603-92-1

• Inchi： 1S/C11H9Cl2NO/c1-6-11(10(15)5-12)8-4-7(13)2-3-9(8)14-6/h2-4,14H,5H2,1H3
• InChI Key： BQSUCHSXFWODJO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C(CCl)=O)=C(C)N2

Computed Properties

• Exact Mass: 241.0061193g/mol
• Monoisotopic Mass: 241.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 32.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on Ethanone, 2-chloro-1-(5-chloro-2-methyl-1H-indol-3-yl)-

Comprehensive Overview of Ethanone, 2-chloro-1-(5-chloro-2-methyl-1H-indol-3-yl)- (CAS No. 620603-92-1)

Ethanone, 2-chloro-1-(5-chloro-2-methyl-1H-indol-3-yl)-, with the CAS No. 620603-92-1, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This compound, characterized by its unique indole backbone and chloro-substituted functional groups, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural properties, which make it a valuable intermediate in the synthesis of more complex molecules.

The compound's molecular structure features a 2-chloroethanone moiety attached to a 5-chloro-2-methylindole ring, a combination that offers intriguing reactivity patterns. This structural motif is frequently studied in the context of heterocyclic chemistry, where such frameworks are known to exhibit diverse biological activities. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such compounds, as they serve as key building blocks in the design of novel therapeutics.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-chloro-1-(5-chloro-2-methyl-1H-indol-3-yl)-ethanone in medicinal chemistry?" The answer lies in its role as a precursor for the synthesis of indole-based pharmaceuticals, which are widely used in treatments targeting neurological and inflammatory conditions. Additionally, its chloro-substituted groups enhance its reactivity, making it a versatile candidate for further chemical modifications.

In the realm of green chemistry, there is growing interest in optimizing the synthesis of compounds like Ethanone, 2-chloro-1-(5-chloro-2-methyl-1H-indol-3-yl)- to minimize environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to improve the sustainability of its production. This aligns with the broader industry shift toward eco-friendly chemical processes, a topic that resonates strongly with today's environmentally conscious audience.

Another area of interest is the compound's potential role in agrochemical research. Indole derivatives are known to exhibit pesticidal and herbicidal properties, and the presence of chloro substituents in this molecule could enhance its efficacy. This has led to increased scrutiny of its structure-activity relationships, a subject often queried in academic and industrial circles.

From a technical standpoint, the CAS No. 620603-92-1 is a critical identifier for researchers seeking precise information about this compound. Databases such as PubChem and Reaxys provide detailed physicochemical data, including melting points, solubility, and spectral properties. These resources are indispensable for scientists working on high-throughput screening or molecular docking studies, where accurate compound information is paramount.

In summary, Ethanone, 2-chloro-1-(5-chloro-2-methyl-1H-indol-3-yl)- represents a fascinating intersection of chemistry and biotechnology. Its multifaceted applications—from drug development to sustainable synthesis—make it a compound of enduring relevance. As research continues to uncover new uses for this molecule, its importance in both academic and industrial settings is likely to grow.